3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-acetamido-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C12H12N4O2S/c1-7(17)13-10-5-3-4-9(6-10)11(18)14-12-16-15-8(2)19-12/h3-6H,1-2H3,(H,13,17)(H,14,16,18)
• InChI Key: AMMOSKUQIWDCER-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)NC(=O)C
• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol

Description

3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide, also known as AMTB, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound has been found to have a significant impact on various biochemical and physiological processes, making it a promising candidate for further research.

Mechanism of Action

3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide exerts its effects on TRP channels by binding to the channel pore and blocking the influx of calcium ions. This leads to the inhibition of channel activity, resulting in a decrease in calcium signaling and downstream physiological effects.
Biochemical and Physiological Effects:
3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been found to have significant effects on various biochemical and physiological processes. It has been shown to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has also been found to have analgesic effects, reducing pain sensation in animal models of neuropathic pain. Additionally, 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to have anti-inflammatory effects, reducing inflammation in animal models of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has several advantages for use in lab experiments. It is a small molecule compound that can easily penetrate cell membranes, making it a useful tool for studying intracellular processes. Additionally, 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied and characterized, making it a reliable tool for research. However, one limitation of 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is its specificity for TRPM8 channels, which may limit its use in studying other ion channels or physiological processes.

Future Directions

There are several future directions for research on 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. One area of interest is the potential use of 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide as a therapeutic agent for various diseases, including cancer and neuropathic pain. Additionally, further research is needed to fully understand the mechanisms of action of 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide on TRP channels and its downstream effects on physiological processes. Finally, the development of more specific and potent TRPM8 channel inhibitors may provide new opportunities for research and therapeutic development.

Synthesis Methods

The synthesis of 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide involves a multi-step process that includes the reaction of 5-methyl-1,3,4-thiadiazol-2-amine with acetic anhydride to form 5-methyl-1,3,4-thiadiazol-2-yl acetamide. This intermediate is then reacted with 3-aminobenzoyl chloride to yield the final product, 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide.

Scientific Research Applications

3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications in various fields of research. It has been found to have a significant impact on ion channels, especially the transient receptor potential (TRP) channels. 3-(acetylamino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been shown to be a potent inhibitor of TRPM8 channels, which are involved in various physiological processes such as thermoregulation, pain sensation, and cancer cell proliferation.